ACID BLACK 48
ACID BLACK 48
Brand Name:
Vulcanchem
CAS No.:
1328-24-1
VCID:
VC0075160
InChI:
InChI=1S/C28H17N3O4.Na.H2O3S/c29-17-9-11-19(23-21(17)25(32)13-5-1-3-7-15(13)27(23)34)31-20-12-10-18(30)22-24(20)28(35)16-8-4-2-6-14(16)26(22)33;;1-4(2)3/h1-12,31H,29-30H2;;(H2,1,2,3)/q;+1;/p-2
SMILES:
C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)NC4=C5C(=C(C=C4)N)C(=O)C6=CC=CC=C6C5=O)N.[O-]S(=O)[O-].[Na+]
Molecular Formula:
C28H17N3NaO7S-
Molecular Weight:
563.5 g/mol
ACID BLACK 48
CAS No.: 1328-24-1
Main Products
VCID: VC0075160
Molecular Formula: C28H17N3NaO7S-
Molecular Weight: 563.5 g/mol
| CAS No. | 1328-24-1 |
|---|---|
| Product Name | ACID BLACK 48 |
| Molecular Formula | C28H17N3NaO7S- |
| Molecular Weight | 563.5 g/mol |
| IUPAC Name | sodium;1-amino-4-[(4-amino-9,10-dioxoanthracen-1-yl)amino]anthracene-9,10-dione;sulfite |
| Standard InChI | InChI=1S/C28H17N3O4.Na.H2O3S/c29-17-9-11-19(23-21(17)25(32)13-5-1-3-7-15(13)27(23)34)31-20-12-10-18(30)22-24(20)28(35)16-8-4-2-6-14(16)26(22)33;;1-4(2)3/h1-12,31H,29-30H2;;(H2,1,2,3)/q;+1;/p-2 |
| Standard InChIKey | SOAHTTWDMVMMIQ-UHFFFAOYSA-L |
| Isomeric SMILES | C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)NC4=C5C(=C(C=C4)N)C(=O)C6=CC=CC=C6C5=O)N.[O-]S(=O)[O-].[Na+] |
| SMILES | C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)NC4=C5C(=C(C=C4)N)C(=O)C6=CC=CC=C6C5=O)N.[O-]S(=O)[O-].[Na+] |
| Canonical SMILES | C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)[NH2+]C4=C5C(=C(C=C4)N)C(=O)C6=CC=CC=C6C5=O)N.[O-]S(=O)[O-].[Na+] |
| Synonyms | AB48 dye acid black 48 |
| PubChem Compound | 16211434 |
| Last Modified | Nov 14 2021 |
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